N-(2,5-dichlorophenyl)-N'-(2,4-dimethylphenyl)thiourea

• IUPAC Name: 1-(2,5-dichlorophenyl)-3-(2,4-dimethylphenyl)thiourea
• InChI: InChI=1S/C15H14Cl2N2S/c1-9-3-6-13(10(2)7-9)18-15(20)19-14-8-11(16)4-5-12(14)17/h3-8H,1-2H3,(H2,18,19,20)
• InChI Key: POSLMDBRQLKWBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C15H14Cl2N2S
• Molecular Weight: 325.3 g/mol

Description

N-(2,5-dichlorophenyl)-N'-(2,4-dimethylphenyl)thiourea, commonly known as Dicamba, is an herbicide that belongs to the class of benzoic acid herbicides. It is a selective systemic herbicide that controls broadleaf weeds in various crops. Dicamba has been widely used in agriculture since the 1960s due to its effectiveness in controlling weeds.

Mechanism of Action

Dicamba works by disrupting the growth and development of broadleaf weeds. It mimics the action of a plant hormone, auxin, and causes abnormal growth in the target plants. This leads to the death of the plant by disrupting its metabolic processes.
Biochemical and Physiological Effects
Dicamba has been found to have both biochemical and physiological effects on plants. It disrupts the normal functioning of the plant by inhibiting the production of essential proteins and enzymes. It also affects the photosynthetic process, leading to reduced plant growth and development.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for lab experiments. It is a selective herbicide, which means it only affects the target plants, leaving the non-target plants unaffected. It is also easy to apply and has a relatively low toxicity level. However, Dicamba has some limitations, including its potential to drift and affect non-target plants. It also has a short half-life, which means it needs to be reapplied frequently.

Future Directions

There are several future directions for the use of Dicamba in agriculture. One potential application is in weed resistance management. Dicamba can be used in combination with other herbicides to manage weed resistance and reduce the development of herbicide-resistant weeds. Another future direction is in the development of new formulations of Dicamba that are more effective and have a longer half-life. Additionally, there is a need for more research on the potential impact of Dicamba on non-target plants and the environment.
Conclusion
In conclusion, Dicamba is a selective herbicide that has been widely used in agriculture for controlling broadleaf weeds. It is synthesized through a complex process and has several advantages and limitations for lab experiments. Dicamba works by disrupting the growth and development of target plants and has both biochemical and physiological effects on plants. There are several future directions for the use of Dicamba in agriculture, including its potential use in weed resistance management and the development of new formulations.

Synthesis Methods

Dicamba is synthesized by reacting 2,5-dichloroaniline with 2,4-dimethylphenyl isothiocyanate in the presence of a catalyst. The resulting product is then purified through various techniques to obtain the final product, Dicamba. The synthesis of Dicamba is a complex process that requires expertise and specialized equipment.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its potential applications in agriculture. It has been found to be effective in controlling broadleaf weeds in various crops, including soybeans, cotton, and wheat. Dicamba is also being studied for its potential use in weed resistance management and its impact on non-target plants.